Cas no 1632257-96-5 (methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride)

• Product Name: methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride
• CAS No: 1632257-96-5
• MF: C₁₀H₁₂Cl₂F₃N₃
• MW: 302.12359046936
• MDL: MFCD29992003
• CID: 4609986
• PubChem ID: 117652554
• Update Time: 2025-10-25

methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl({[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methyl})amine dihydrochloride
• Z2522940699
• N-methyl-1-[5-(trifluoromethyl)-1H-benzimidazol-2-yl]methanamine dihydrochloride
• N-methyl-1-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]methanamine;dihydrochloride
• methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride

• MDL： MFCD29992003
• Inchi： 1S/C10H10F3N3.2ClH/c1-14-5-9-15-7-3-2-6(10(11,12)13)4-8(7)16-9;;/h2-4,14H,5H2,1H3,(H,15,16);2*1H
• InChI Key： YEBNIAJIDNWVSU-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CC2=C(C=1)NC(CNC)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 40.7

Additional information on methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride

Research Brief on Methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine Dihydrochloride (CAS: 1632257-96-5)

The compound methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride (CAS: 1632257-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This benzimidazole derivative, characterized by its trifluoromethyl substitution and amine hydrochloride functionalization, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a kinase inhibitor, with particular emphasis on its selectivity profile and mechanism of action.

Structural analysis reveals that the trifluoromethyl group at the 5-position of the benzimidazole core contributes to enhanced metabolic stability and improved membrane permeability, while the methylamine moiety facilitates interactions with key amino acid residues in target proteins. The dihydrochloride salt form improves aqueous solubility, addressing a common challenge in drug development for similar heterocyclic compounds. X-ray crystallography studies of protein-ligand complexes have provided valuable insights into the binding modes of this compound class.

In recent preclinical investigations, methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride demonstrated potent inhibitory activity against several cancer-related kinases, including JAK2 and FLT3, with IC50 values in the low nanomolar range. Notably, the compound showed remarkable selectivity over closely related kinases, suggesting potential for reduced off-target effects in therapeutic applications. In vitro cytotoxicity assays using various cancer cell lines revealed promising antiproliferative effects, particularly in hematological malignancies.

Pharmacokinetic studies in rodent models indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. The compound exhibits good brain penetration in preclinical models, raising possibilities for central nervous system-targeted applications. Recent structure-activity relationship (SAR) studies have explored modifications to the benzimidazole core and amine substituents, leading to improved analogs with enhanced potency and pharmacokinetic profiles.

Current research directions include further optimization of the lead compound for improved selectivity and safety profiles, as well as investigation of combination therapies with existing anticancer agents. The unique chemical properties of 1632257-96-5, particularly its trifluoromethyl substitution pattern, continue to make it an interesting scaffold for medicinal chemistry exploration. Several pharmaceutical companies have included derivatives of this compound in their early-stage oncology pipelines, highlighting its potential therapeutic value.

From a synthetic chemistry perspective, recent advances have improved the scalability of the synthetic route to methyl({5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride, addressing previous challenges in the introduction of the trifluoromethyl group and subsequent functionalization. Green chemistry approaches have been successfully applied to reduce the environmental impact of the synthesis while maintaining high yields and purity.

Ongoing clinical investigations are expected to provide critical data on the safety and efficacy of this compound class in human subjects. The unique combination of chemical properties and biological activity exhibited by 1632257-96-5 positions it as a significant focus of current drug discovery efforts in both academic and industrial settings.